2,3-Dibromo-5,6-dimethylpyridine
Overview
Description
2,3-Dibromo-5,6-dimethylpyridine is a derivative of pyridine and can be used as a pharmaceutical intermediate .
Synthesis Analysis
The synthesis of 2,3-Dibromo-5,6-dimethylpyridine involves a multi-step reaction . The first step involves the use of sodium nitrite and sulfuric acid in water at temperatures between 0 and 25°C . The second step involves the use of phosphorus (V) oxybromide in toluene, N,N-dimethyl-formamide, and 5,5-dimethyl-1,3-cyclohexadiene at 90°C in an inert atmosphere .Molecular Structure Analysis
The molecular formula of 2,3-Dibromo-5,6-dimethylpyridine is C7H7Br2N . The InChI code is 1S/C7H7Br2N/c1-4-3-6(8)7(9)10-5(4)2/h3H,1-2H3 .Physical And Chemical Properties Analysis
2,3-Dibromo-5,6-dimethylpyridine has a molecular weight of 264.95 . It is a solid at room temperature . The compound has a density of 1.8±0.0 g/cm3 .Scientific Research Applications
Pharmaceutical Intermediate
2,3-Dibromo-5,6-dimethylpyridine can be used as an intermediate in the pharmaceutical industry . This means it can be used in the synthesis of various drugs.
Chemical Synthesis
This compound could be used in various chemical synthesis processes. Its unique structure and properties could make it useful in the creation of new compounds .
Supramolecular Interactions
There is a study that discusses the noncovalent supramolecular interactions in the crystal structure of 2-aminopyridinium salts . While this study doesn’t directly involve 2,3-Dibromo-5,6-dimethylpyridine, it does suggest potential avenues for research involving similar compounds.
Safety and Hazards
The compound is classified under GHS07 for safety . The hazard statements include H302-H315-H319-H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . The precautionary statements include P261-P264-P270-P271-P280-P301+P312-P302+P352-P304+P340-P305+P351+P338-P330-P332+P313-P337+P313-P362-P403+P233-P405-P501, which provide guidance on how to handle the compound safely .
properties
IUPAC Name |
2,3-dibromo-5,6-dimethylpyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7Br2N/c1-4-3-6(8)7(9)10-5(4)2/h3H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GQJNLDKZLUATAH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(N=C1C)Br)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7Br2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60554059 |
Source
|
| Record name | 2,3-Dibromo-5,6-dimethylpyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60554059 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.94 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
117846-56-7 |
Source
|
| Record name | 2,3-Dibromo-5,6-dimethylpyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60554059 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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